Cas no 2648-01-3 (5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one)

5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one structure
2648-01-3 structure
Product name:5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
CAS No:2648-01-3
MF:C15H11FN2O
MW:254.259046792984
CID:1427663
PubChem ID:13292074

5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
    • 2H-1,4-Benzodiazepin-2-one, 5-(2-fluorophenyl)-1,3-dihydro-
    • ZFYAQIQNROJRTO-UHFFFAOYSA-N
    • 1,4-BENZODIAZPIN-2-ONE,5-(2-F PH)
    • CHEMBL147024
    • Ro-05-4336
    • Ro-054336
    • DTXSID70877685
    • SCHEMBL8547651
    • A849663
    • BDBM50408026
    • 2648-01-3
    • 1,3-dihydro-5-(o-fluorophenyl)-2H-1,4-benzodiazepin-2-one
    • Inchi: InChI=1S/C15H11FN2O/c16-12-7-3-1-5-10(12)15-11-6-2-4-8-13(11)18-14(19)9-17-15/h1-8H,9H2,(H,18,19)
    • InChI Key: ZFYAQIQNROJRTO-UHFFFAOYSA-N
    • SMILES: C1C(=O)NC2=CC=CC=C2C(=N1)C3=CC=CC=C3F

Computed Properties

  • Exact Mass: 254.08563
  • Monoisotopic Mass: 254.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.283
  • Boiling Point: 425.396°C at 760 mmHg
  • Flash Point: 211.072°C
  • Refractive Index: 1.634
  • PSA: 41.46

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